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Compound of Interest

Compound Name: 2-Methoxyphenylacetone

Cat. No.: B1562958

Introduction: Unveiling the Potential of a Key
Intermediate

In the landscape of medicinal chemistry, the strategic selection of building blocks is paramount
to the efficient and innovative synthesis of therapeutic agents. 2-Methoxyphenylacetone, a
seemingly simple aromatic ketone, has emerged as a versatile and highly valuable synthon. Its
unique structural features—a reactive ketone functionality and an electron-donating methoxy
group on the phenyl ring—provide a powerful handle for a diverse array of chemical
transformations. This guide delves into the practical applications of 2-methoxyphenylacetone,
offering detailed protocols and mechanistic insights for its use in the synthesis of complex
pharmaceutical molecules. From blockbuster drugs to psychoactive compounds, this
intermediate serves as a critical starting point for researchers, scientists, and drug development
professionals. This document aims to be a comprehensive resource, blending established
methodologies with modern, efficient, and sustainable synthetic strategies.

Physicochemical Properties and Handling

A thorough understanding of the physical and chemical properties of a starting material is
fundamental to its successful application in synthesis.
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Property Value Reference
Molecular Formula C10H1202
Molecular Weight 164.20 g/mol
Appearance CoIorIfess. to light orangel/yellow o

clear liquid
Boiling Point 127-130 °C at 10 mmHg [2][3]
Density 1.054 g/mL at 25 °C [3]
Refractive Index (n2°/D) 1.525 [3]
CAS Number 5211-62-1

Storage and Handling: 2-Methoxyphenylacetone should be stored in a cool, dry place, away
from oxidizing agents.[2] Standard laboratory personal protective equipment (PPE), including
safety glasses, gloves, and a lab coat, should be worn when handling this chemical.

Synthesis of 2-Methoxyphenylacetone: Established
Protocols

The accessibility of 2-methoxyphenylacetone is a key factor in its widespread use. Several
synthetic routes have been established, with the Friedel-Crafts acylation of anisole being a
common and illustrative method.

Protocol 1: Friedel-Crafts Acylation of Anisole

This electrophilic aromatic substitution reaction provides a direct route to methoxy-substituted
acetophenones, which can be further elaborated to the target phenylacetone.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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